Cas no 898458-30-5 (N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide)

• Product Name: N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide
• CAS No: 898458-30-5
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• CID: 5485026
• Update Time: 2025-08-02

N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-N2-(phenylmethyl)-
• N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

• Inchi： 1S/C23H23N3O3/c27-22(24-15-17-7-2-1-3-8-17)23(28)25-16-20(21-11-6-14-29-21)26-13-12-18-9-4-5-10-19(18)26/h1-11,14,20H,12-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key： OJUZCFAPRHPYQQ-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)C(NCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide

N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide (CAS No. 898458-30-5): A Comprehensive Overview

N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide (CAS No. 898458-30-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of indole and furan, two important heterocyclic compounds with a wide range of biological activities.

The molecular structure of N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide consists of a central ethane diamide backbone with two distinct substituents: a benzyl group and a 2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various research and development purposes.

Recent studies have highlighted the potential of N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide in the treatment of neurodegenerative diseases. The indole moiety is known for its ability to interact with various neurotransmitter systems, particularly serotonin and dopamine receptors. This interaction can modulate neurotransmitter levels and signaling pathways, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the furan ring in the structure of N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide contributes to its antioxidant properties. Furan derivatives have been shown to scavenge free radicals and reduce oxidative stress, which is a key factor in the pathogenesis of many neurodegenerative disorders. The combination of these properties makes the compound a promising candidate for further investigation in this area.

In addition to its potential therapeutic applications, N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylethanediamide has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits good solubility and stability in physiological conditions, which are crucial factors for effective drug delivery. The benzyl group enhances the lipophilicity of the molecule, potentially improving its ability to cross the blood-brain barrier (BBB), a critical consideration for drugs targeting central nervous system (CNS) disorders.

Clinical trials involving N'-benzyl-N-2-(2,3-dihydro-1H-indol-1-y l)-2-(furan - 2 - yl )ethyl ethanediamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been promising, with the compound demonstrating favorable pharmacological profiles and minimal side effects. These findings underscore the potential of this compound as a novel therapeutic agent for neurodegenerative diseases.

The synthesis of N'-benzyl-N - 2 - ( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - ( furan - 2 - yl )ethyl ethanediamide involves several steps, including the formation of the indole and furan moieties and their subsequent coupling with the ethane diamide backbone. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also facilitate large-scale production for clinical trials and commercialization.

In conclusion, N'-benzyl-N - 2 - ( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - ( furan - 2 - yl )ethyl ethanediamide (CAS No. 898458 - 30 - 5) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure combines multiple bioactive functionalities that offer promising therapeutic potential in treating neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full range of applications and pave the way for its development as a novel drug candidate.